tert-Butyl decahydro-6H-pyrido[3,2-c]azepine-6-carboxylate

• IUPAC Name: tert-butyl 1,2,3,4,4a,5,7,8,9,9a-decahydropyrido[3,2-c]azepine-6-carboxylate
• InChI: InChI=1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-5-7-12-11(10-16)6-4-8-15-12/h11-12,15H,4-10H2,1-3H3
• InChI Key: OEFXICZJKJOJRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2C(C1)CCCN2
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol

Description

Tert-Butyl decahydro-6H-pyrido[3,2-c]azepine-6-carboxylate (tert-Butyl decahydro-6H-pyrido[3,2-c]azepine-6-carboxylate) is a synthetic compound that has been used in a variety of scientific research applications. It is a complex molecule with a variety of interesting properties, and its potential for use in experiments has been explored in a number of studies.

Scientific Research Applications

Synthesis and Rearrangement Processes

Researchers have identified a new ring contraction reaction that transforms 3H-azepines into pyridine derivatives, showcasing the chemical's utility in creating complex structures from simpler azepine compounds (Satake et al., 1996). This process involves a successive treatment with bromine and aqueous K2CO3, leading to a plausible mechanism via azatropilium cation for rearrangement based on the product's distribution from respective 3H-azepines.

Characterization and Thermal Analysis

A study focused on synthesizing, characterizing, and conducting thermal, X-ray, and DFT analyses of tert-butyl and ethyl substituted dihydrothieno[2,3-c]pyridine dicarboxylate derivatives. These compounds were synthesized from starting tert-butyl 4-oxopiperidine-1-carboxylate, showcasing the structural versatility and reactivity of the tert-butyl substituted compounds in generating complex molecules with potential for various applications (Çolak et al., 2021).

Novel Synthesis Methods

Further research demonstrated innovative methods for synthesizing azepine derivatives, highlighting the chemical's role in developing new synthetic strategies. This includes the synthesis of piperidine derivatives fused to a tetrahydrofuran ring, achieved through intramolecular nucleophilic opening of the oxirane ring in tert-butyl 6-(2-hydroxyethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (Moskalenko & Boev, 2014). This reaction pathway underscores the compound's utility in creating diverse and complex molecular architectures.

Catalytic Applications

The compound has also been explored for its catalytic applications, as illustrated by the synthesis of carboxylate-substituted heteroaryl amines via an efficient one-pot method. This methodology, leveraging tert-butyl 6-chloronicotinate, demonstrates the compound's potential in facilitating complex reaction sequences, offering a straightforward approach to synthesizing diverse heteroaryl amines (Kandalkar et al., 2013).